Cas no 77130-32-6 (5-Quinoxalinecarbonitrile)
5-Quinoxalinecarbonitrile structure
Product Name:5-Quinoxalinecarbonitrile
5-Quinoxalinecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Quinoxalinecarbonitrile
- AMY21477
- A934279
- FT-0767646
- AKOS006330489
- quinoxaline-5-carbonitrile
- 77130-32-6
- InChI=1/C9H5N3/c10-6-7-2-1-3-8-9(7)12-5-4-11-8/h1-5
- SCHEMBL1126888
- 5-Quinoxalinecarbonitrile #
- 5-Cyano-quinoxaline
- CHZUFBQNUNLUAO-UHFFFAOYSA-N
- DTXSID50342447
-
- Inchi： 1S/C9H5N3/c10-6-7-2-1-3-8-9(7)12-5-4-11-8/h1-5H
- InChI Key： CHZUFBQNUNLUAO-UHFFFAOYSA-N
- SMILES： N1C=CN=C2C=CC=C(C#N)C=12
Computed Properties
- Exact Mass: 155.04845
- Monoisotopic Mass: 155.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- PSA: 49.57
5-Quinoxalinecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM221896-250mg |
Quinoxaline-5-carbonitrile |
77130-32-6 | 97% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM221896-1g |
Quinoxaline-5-carbonitrile |
77130-32-6 | 97% | 1g |
$*** | 2023-05-29 | |
| Ambeed | A721046-1g |
Quinoxaline-5-carbonitrile |
77130-32-6 | 97% | 1g |
$123.0 | 2024-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2040878-1g |
Quinoxaline-5-carbonitrile |
77130-32-6 | 97% | 1g |
￥1108.00 | 2024-07-28 |
5-Quinoxalinecarbonitrile Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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